Cas no 945-23-3 (N-Ethyl-2-nitrobenzamide)

• Product Name: N-Ethyl-2-nitrobenzamide
• CAS No: 945-23-3
• Molecular Formula: C₉H₁₀N₂O₃
• Molecular Weight: 194.1873
• MDL: MFCD01211888
• CID: 803726
• PubChem ID: 698367

N-Ethyl-2-nitrobenzamide Properties

Names and Identifiers

• Benzamide,N-ethyl-2-nitro-
• N-ethyl-2-nitrobenzamide
• N-Aethyl-2-nitrobenzamid
• N-ethyl(2-nitrophenyl)carboxamide
• N-Ethyl-2-Nitro-Benzamide
• N-Ethyl-o-nitrobenzamid
• LS-07239
• MFCD01211888
• 945-23-3
• FT-0693731
• Oprea1_457746
• DTXSID70351359
• AKOS003264465
• CS-0321675
• SCHEMBL13753006

• MDL： MFCD01211888
• InChIKey： MEUCVEVMNSNATL-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2O3/c1-2-10-9(12)7-5-3-4-6-8(7)11(13)14/h3-6H,2H2,1H3,(H,10,12)
• SMILES： CCNC(=O)c1ccccc1[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.06900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.06914219g/mol
• Heavy Atom Count: 14
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• LogP: 2.25860
• PSA: 74.92000
• Boiling Point: 365.9 °C at 760 mmHg
• Melting Point: 162.0 - 164.0℃
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 175.1 °C
• Density: 1.228